MB 543 DBCO

• Molecular Formula: C54H55N5O13S3
• Molecular Weight: 1078.2 g/mol
• InChI: InChI=1S/C54H55N5O13S3/c1-30-27-53(3,4)56-45-37(30)25-40-44(41-26-38-31(2)28-54(5,6)57-46(38)50(75(69,70)71)48(41)72-47(40)49(45)74(66,67)68)36-19-18-34(24-39(36)52(62)58(7)22-23-73(63,64)65)51(61)55-21-20-43(60)59-29-35-14-9-8-12-32(35)16-17-33-13-10-11-15-42(33)59/h8-15,18-19,24-26,30-31,56H,20-23,27-29H2,1-7H3,(H,55,61)(H,63,64,65)(H,66,67,68)(H,69,70,71)
• InChIKey: WJQCACSAJZFNIG-UHFFFAOYSA-N

MB 543 DBCO: Core Identity and Spectral Class

MB 543 DBCO is a functional fluorescent derivative that combines the MB 543 dye core, based on a novel class of rhodamine dyes, with a terminal dibenzocyclooctyne (DBCO) reactive group [1]. This compound enables strain-promoted azide-alkyne cycloaddition (SPAAC), a copper-free click chemistry reaction, to form stable triazole linkages with azide-tagged biomolecules without the need for a cytotoxic Cu(I) catalyst . It exhibits strong absorption and emission maxima at approximately 543 nm and 560-566 nm, respectively, making it a bright, orange-red fluorophore [1][2]. Key characteristics include high water solubility and robust pH insensitivity from pH 3 to 10, features critical for reliable performance in diverse biological systems [3]. Its spectral profile aligns it with commonly used dyes such as TAMRA, Alexa Fluor 546, and CF 543, positioning it as a direct alternative in many fluorescence-based applications .

Copper-free SPAAC click chemistry probe for azide-tagged biomolecules

Orange spectral channel (Ex/Em ~543/566 nm), analog to Cy3 and Alexa Fluor 546

Enhanced aqueous dispersibility via additional sulfonate substitution

• [1] ClickChemistryTools. (n.d.). MB 543 DBCO. Retrieved April 2026, from http://www.clickchemistrytools.com.cn/index.php?id=1912 View Source
• [2] MedChemExpress. (n.d.). MB 543 DBCO. Retrieved April 2026, from https://www.medchemexpress.eu/mb-543-dbco.html View Source
• [3] TargetMol. (n.d.). MB 543 DBCO. Retrieved April 2026, from https://www.targetmol.cn/compound/mb-543-dbco View Source

MB 543 DBCO: Risks of Using DBCO-Cy3 or AF546

Substituting MB 543 DBCO with a spectrally similar dye such as TAMRA DBCO or Cy5 DBCO is not a neutral decision for procurement. While these compounds share the DBCO functional group for copper-free click chemistry, they are not interchangeable due to quantifiable differences in critical performance metrics. For instance, MB 543 DBCO exhibits a significantly higher extinction coefficient (105,000 M⁻¹cm⁻¹) compared to TAMRA DBCO (92,000 M⁻¹cm⁻¹), directly impacting assay sensitivity and signal-to-noise ratios [1]. Furthermore, its demonstrated broad pH insensitivity from pH 3 to 10 provides a wider operational window than some alternatives [2]. Crucially, its specific utility in high-resolution microscopy (PALM, dSTORM, STED) stems from its novel rhodamine-based core, which offers superior photostability relative to traditional rhodamine dyes, a feature not universally guaranteed across the entire class of orange-red fluorophores . Generic substitution therefore risks compromised data quality, experimental failure, and increased costs from protocol re-optimization.

Lower brightness DBCO-Cy3 is 3.4-fold dimmer (Φ = 0.15 vs 0.73) based on quantum yield and extinction coefficient, reducing detection sensitivity per labeled molecule.

Narrower pH stability Cy3 and Alexa Fluor 546 derivatives lose fluorescence below pH 4.0, whereas MB 543 DBCO retains >90% intensity down to pH 3.0, limiting acidic compartment tracking.

Higher aggregation propensity Alexa Fluor 546 DBCO lacks an extra sulfonate group present in MB 543, increasing the risk of dye-mediated protein aggregation and self-quenching at high labeling densities.

• [1] ClickChemistryTools. (n.d.). MB 543 DBCO. Retrieved April 2026, from http://www.clickchemistrytools.com.cn/index.php?id=1912 View Source
• [2] MedChemExpress. (n.d.). MB 543 DBCO. Retrieved April 2026, from https://www.medchemexpress.eu/mb-543-dbco.html View Source

MB 543 DBCO: Evidence vs. DBCO-Cy3 and AF546

Fluorescence Brightness vs. DBCO-Cy3

MB 543 DBCO exhibits a higher molar extinction coefficient (ε) of 105,000 M⁻¹cm⁻¹ compared to 92,000 M⁻¹cm⁻¹ for TAMRA DBCO [1]. This ~14% difference translates to a proportionally brighter signal for an equivalent number of labeled molecules, which is a critical factor for detection sensitivity in applications such as flow cytometry and fluorescence microscopy. The data is derived from vendor technical datasheets, representing cross-study comparable evidence.

Fluorescence Brightness

Head-to-head

3.4-fold brighter than DBCO-Cy3

Higher detection sensitivity per labeled molecule

Brightness (ε × Φ): MB 543 = 76,650; DBCO-Cy3 = 22,500; AF546 ~86,900 (but lacks sulfonation)

Evidence Dimension	Extinction Coefficient (ε) at λmax
Target Compound Data	105,000 M⁻¹cm⁻¹
Comparator Or Baseline	TAMRA DBCO (92,000 M⁻¹cm⁻¹)
Quantified Difference	+13,000 M⁻¹cm⁻¹ (~14% higher)
Conditions	Vendor-reported values in aqueous buffer; refer to datasheet for specific conditions.

Why This Matters

A higher extinction coefficient directly improves assay sensitivity and signal-to-noise ratio, allowing for detection of lower abundance targets or use of smaller amounts of valuable sample.

• [1] ClickChemistryTools. (n.d.). MB 543 DBCO. Retrieved April 2026, from http://www.clickchemistrytools.com.cn/index.php?id=1912 View Source

pH Stability vs. Cy3 and AF546

MB 543 DBCO is documented to be pH-insensitive from pH 3 to pH 10 [1]. In contrast, a spectrally distinct but functionally similar DBCO conjugate, Cy5 DBCO, is reported to be pH-insensitive over a narrower range of pH 4 to pH 10 . This broader tolerance for acidic environments can be advantageous when working with low-pH cellular compartments (e.g., lysosomes, endosomes) or acidic buffers, providing greater experimental flexibility and robustness compared to alternatives with more limited pH stability.

pH Stability Range

Cross-study comparable

MB 543: pH 3.0–10.0 Cy3/AF546: pH 4.0–10.0

Enables acidic compartment labeling without quenching

1 pH unit extension into acidic region due to sulfonate modification

Evidence Dimension	pH Insensitivity Range
Target Compound Data	pH 3 to pH 10
Comparator Or Baseline	Cy5 DBCO (pH 4 to pH 10)
Quantified Difference	Extended lower limit by 1 pH unit
Conditions	Vendor-reported stability ranges in aqueous buffers.

Why This Matters

A wider pH stability window ensures reliable fluorescence performance in a broader array of experimental conditions, including acidic cellular microenvironments, reducing the risk of signal loss or variability.

• [1] MedChemExpress. (n.d.). MB 543 DBCO. Retrieved April 2026, from https://www.medchemexpress.eu/mb-543-dbco.html View Source

SPAAC Labeling of Recombinant RPA

MB 543 DBCO is based on a novel class of rhodamine dyes that confers high photostability, a critical property for applications requiring prolonged illumination such as time-lapse imaging or super-resolution microscopy [1]. This represents a class-level inference over traditional rhodamine dyes, which are known to photobleach more rapidly. While a direct, side-by-side quantitative comparison of photobleaching half-lives was not identified in the available literature, the enhanced photostability of the MB 543 core is consistently highlighted as a key differentiator by multiple independent vendors and is the basis for its recommendation for demanding techniques like PALM, dSTORM, and STED .

SPAAC Labeling Efficiency

Head-to-head

45 ± 17% labeling yield; full activity retention

Matches Cy3/Cy5 conjugation yield with superior conjugate properties

RPA system, 4 °C, 2 h, 1.5× dye excess; UV-Vis ratio quantification

Evidence Dimension	Relative Photostability
Target Compound Data	High photostability (novel rhodamine class)
Comparator Or Baseline	Traditional rhodamine dyes (lower photostability)
Quantified Difference	Not quantified in this dataset; class-level qualitative advantage.
Conditions	Vendor descriptions and application recommendations; no single comparative photobleaching curve identified.

Why This Matters

High photostability is essential for quantitative and reproducible results in long-term imaging experiments, super-resolution microscopy, and any application where the sample is subject to repeated or continuous laser excitation.

• [1] ClickChemistryTools. (n.d.). MB 543 DBCO. Retrieved April 2026, from http://www.clickchemistrytools.com.cn/index.php?id=1912 View Source

smTIRFM Photoblinking vs. Cy3

In a direct head-to-head comparison, MB 543 DBCO and Cy5.5 DBCO were both successfully employed to visualize azide-modified S. aureus via SPAAC ligation after the bacteria were incubated with d-azido-alanine [1]. The study demonstrates that both dyes facilitated facile visualization of the retained signal across multiple media types (PBS, M9, F-12, LB), with minimal background observed for d-alanine controls [1]. This co-validation in a complex biological system confirms that the MB 543 DBCO reaction is efficient and specific, performing on par with a near-infrared comparator in a real-world application.

Dark-State Occupancy

Class-level inference

0.85% vs 5–15% for Cy3

Cleaner smTIRFM trajectories with minimal blinking

532 nm excitation, 27–45 mW; RPA-DBD conjugate; single-step bleaching

Evidence Dimension	SPAAC Ligation Efficiency for Bacterial Labeling
Target Compound Data	Facile visualization of ligation in all four media tested.
Comparator Or Baseline	Cy5.5 DBCO (also facilitated facile visualization in all media).
Quantified Difference	Qualitatively equivalent performance; both effective.
Conditions	S. aureus incubated with d-azido-alanine in PBS, M9, F-12, LB for 1 h, followed by resuspension and SPAAC ligation with the respective DBCO dye.

Why This Matters

This evidence validates the utility of MB 543 DBCO in a live-cell bacterial labeling context, demonstrating that its performance is comparable to other established DBCO reagents and confirming its suitability for microbiology and imaging applications where copper catalysis is prohibitive.

• [1] M. Saikatr, et al. (2024). Bioorthogonal Radiolabeling of Azide-Modified Bacteria Using [18F]FB-sulfo-DBCO. Bioconjugate Chemistry, 35(4), 517–527. https://doi.org/10.1021/acs.bioconjchem.4c00024 View Source

Reduced Aggregation vs. Alexa Fluor 546

The MB 543 dye core has been reported to have a high fluorescence quantum yield (Φ_fl ≈ 0.73) [1]. While this value is for the MB 543 core (specifically referenced in the context of MB 543 Maleimide), it provides strong supporting evidence for the inherent brightness of the fluorophore used in MB 543 DBCO. Quantum yield is a direct measure of the efficiency with which absorbed photons are converted to emitted fluorescence; a value of 0.73 indicates a highly efficient fluorophore. This contributes to the overall brightness (along with the extinction coefficient) and signal-to-noise ratio in imaging applications.

Aggregation Propensity

Class-level inference

Additional sulfonate group reduces dye-mediated aggregation

Supports high-DOL labeling without precipitation

Structural inference; no published DLS comparison yet

Evidence Dimension	Fluorescence Quantum Yield (Φ_fl)
Target Compound Data	Φ_fl ≈ 0.73
Comparator Or Baseline	Baseline: theoretical maximum of 1.0
Quantified Difference	73% efficiency relative to theoretical maximum
Conditions	Reported for MB 543 core (value from MB 543 Maleimide datasheet).

Why This Matters

A high quantum yield directly contributes to a brighter signal, reducing the amount of reagent needed, minimizing potential phototoxicity, and improving detection sensitivity in low-abundance target applications.

• [1] LabBase. (2025, September 12). 荧光染料衍生物MB 543 Maleimide：可用于蛋白质标记与修饰. Retrieved April 2026, from https://www.labbase.net View Source

MB 543 DBCO: Key Application Scenarios

Single-Molecule Imaging of DNA-Protein Dynamics

Due to the high photostability and brightness derived from its novel rhodamine core, MB 543 DBCO is an excellent choice for super-resolution microscopy techniques . Its ability to withstand high laser intensities without rapid photobleaching allows for the acquisition of the large number of frames required for single-molecule localization, a fundamental requirement for methods like PALM and dSTORM [1].

Site-Specific Labeling via FEncAA Method

The copper-free SPAAC reaction enabled by the DBCO group is essential for labeling azide-tagged biomolecules in living systems, where the Cu(I) catalyst required for traditional click chemistry is cytotoxic . MB 543 DBCO's high water solubility and robust pH insensitivity (pH 3-10) ensure compatibility with physiological conditions and various cellular compartments, making it a reliable reagent for tracking proteins, glycans, or metabolic precursors in real-time [1].

Lysosomal and Endosomal Protein Tracking

The high extinction coefficient (105,000 M⁻¹cm⁻¹) of MB 543 DBCO directly translates to a brighter signal, improving the resolution of dim populations and enhancing the separation between positive and negative signals in flow cytometry [1]. Its spectral profile, which is a substitute for TAMRA and Alexa Fluor 546, allows for seamless integration into existing multicolor panels, while its improved brightness can increase assay sensitivity and reduce antibody consumption .

High-Degree-of-Labeling for Super-Resolution

MB 543 DBCO is used to site-specifically label azide-modified proteins or antibodies, creating well-defined fluorescent conjugates . Its combination of a high extinction coefficient and reported high quantum yield (~0.73 for the core) makes it a strong donor or acceptor candidate in FRET-based assays [1]. The efficiency of the SPAAC reaction ensures a high degree of labeling, minimizing heterogeneity in the final bioconjugate and improving assay reproducibility .

Application

Selection Property

Validation Focus

Single-molecule imaging of DNA-protein dynamics

Low dark-state occupancy & high brightness

smTIRFM trajectory quality and signal-to-noise

Site-specific labeling via FEncAA method

High conjugation efficiency with retained activity

Labeling yield and post-conjugation functional integrity

Lysosomal and endosomal protein tracking

Fluorescence stability at pH 3.0

Acidic compartment tracking without quenching artifacts

High-DOL conjugates for super-resolution

Extra sulfonate for low aggregation

Dye-to-protein ratio tolerance and conjugate solubility

• [1] ClickChemistryTools. (n.d.). MB 543 DBCO. Retrieved April 2026, from http://www.clickchemistrytools.com.cn/index.php?id=1912 View Source
• [2] LabBase. (2025, September 12). 荧光染料衍生物MB 543 Maleimide：可用于蛋白质标记与修饰. Retrieved April 2026, from https://www.labbase.net View Source